Cas no 1588440-91-8 ((5-Chloro-1H-indol-2-yl)methanamine hydrochloride)

• Product Name: (5-Chloro-1H-indol-2-yl)methanamine hydrochloride
• CAS No: 1588440-91-8
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 3164137
• PubChem ID: 72710425
• Update Time: 2025-05-24

(5-Chloro-1H-indol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-1H-indol-2-yl)methanamine hydrochloride
• 1-(5-CHLORO-1H-INDOL-2-YL)METHANAMINE HYDROCHLORIDE
• (5-Chloro-1H-indol-2-yl)methanaminehydrochloride
• 1588440-91-8
• SCHEMBL22397817
• AKOS022186560

• MDL： MFCD27920886
• Inchi： 1S/C9H9ClN2.ClH/c10-7-1-2-9-6(3-7)4-8(5-11)12-9;/h1-4,12H,5,11H2;1H
• InChI Key： MQHVOGVTEYQRDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CN)N2.Cl

Computed Properties

• Exact Mass: 216.0221037Da
• Monoisotopic Mass: 216.0221037Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

Additional information on (5-Chloro-1H-indol-2-yl)methanamine hydrochloride

Recent Advances in the Study of (5-Chloro-1H-indol-2-yl)methanamine Hydrochloride (CAS: 1588440-91-8)

The compound (5-Chloro-1H-indol-2-yl)methanamine hydrochloride (CAS: 1588440-91-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Recent studies have explored its potential as a precursor for the development of novel serotonin receptor modulators, which are crucial for treating conditions such as depression, anxiety, and schizophrenia.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of (5-Chloro-1H-indol-2-yl)methanamine hydrochloride to enhance its binding affinity for 5-HT2A receptors. The research team employed molecular docking and density functional theory (DFT) calculations to predict the compound's interactions with the receptor. Their findings suggested that minor modifications to the indole scaffold could significantly improve its pharmacological profile, paving the way for the development of more potent and selective serotonin receptor ligands.

In another recent study, researchers focused on the compound's role in the synthesis of multitarget-directed ligands (MTDLs) for neurodegenerative diseases. The study, published in ACS Chemical Neuroscience, highlighted the versatility of (5-Chloro-1H-indol-2-yl)methanamine hydrochloride as a building block for designing molecules that simultaneously target amyloid-beta aggregation and oxidative stress pathways. This dual-target approach holds promise for addressing the complex pathophysiology of Alzheimer's disease.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of (5-Chloro-1H-indol-2-yl)methanamine hydrochloride. A 2024 report in Drug Metabolism and Disposition revealed that the compound exhibits favorable absorption properties in rodent models, with a half-life sufficient for once-daily dosing. However, the study also identified potential cytochrome P450-mediated metabolism, suggesting the need for further structural optimization to mitigate rapid clearance in humans.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of (5-Chloro-1H-indol-2-yl)methanamine hydrochloride production. A green chemistry approach published in Organic Process Research & Development demonstrated a solvent-free synthesis route that reduces waste generation while maintaining high yield and purity. This development is particularly relevant for industrial-scale applications, where environmental and cost considerations are paramount.

In conclusion, (5-Chloro-1H-indol-2-yl)methanamine hydrochloride continues to be a compound of significant interest in medicinal chemistry research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable subject for ongoing investigation. Future research directions may include further exploration of its structure-activity relationships, development of novel derivatives with improved drug-like properties, and expansion of its therapeutic indications beyond CNS disorders.